4-[(3,4-Difluorobenzyl)oxy]benzonitrile

• IUPAC Name: 4-[(3,4-difluorophenyl)methoxy]benzonitrile
• InChI: InChI=1S/C14H9F2NO/c15-13-6-3-11(7-14(13)16)9-18-12-4-1-10(8-17)2-5-12/h1-7H,9H2
• InChI Key: SOORIKSSXPKPBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)OCC2=CC(=C(C=C2)F)F
• Molecular Formula: C14H9F2NO
• Molecular Weight: 245.22 g/mol

Description

4-[(3,4-Difluorobenzyl)oxy]benzonitrile is a benzonitrile derivative featuring a 3,4-difluorobenzyloxy substituent at the para position of the benzene ring. The compound’s structure combines a nitrile group with a fluorinated benzyl ether, which may confer unique physicochemical and biological properties. Such properties are critical in pharmaceutical applications, particularly for central nervous system (CNS) targets or antimicrobial agents where lipophilicity influences bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(3,4-Difluorobenzyl)oxy]benzonitrile typically involves the reaction of 3,4-difluorobenzyl alcohol with 4-cyanophenol in the presence of a suitable base and a dehydrating agent. The reaction is carried out under reflux conditions to facilitate the formation of the ether linkage. Common bases used in this reaction include potassium carbonate or sodium hydroxide, while dehydrating agents such as thionyl chloride or phosphorus oxychloride may be employed to drive the reaction to completion.

Industrial Production Methods

On an industrial scale, the production of 4-[(3,4-Difluorobenzyl)oxy]benzonitrile may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-[(3,4-Difluorobenzyl)oxy]benzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding benzoic acid derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) are used.

Substitution: Reagents like nitric acid for nitration or bromine for bromination are employed under controlled conditions.

Major Products Formed

Oxidation: Formation of 4-[(3,4-Difluorobenzyl)oxy]benzoic acid.

Reduction: Formation of 4-[(3,4-Difluorobenzyl)oxy]benzylamine.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-[(3,4-Difluorobenzyl)oxy]benzonitrile has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays and studies involving protein-ligand interactions.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 4-[(3,4-Difluorobenzyl)oxy]benzonitrile exerts its effects depends on its specific application. In biochemical contexts, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the difluorobenzyl group can influence the compound’s binding affinity and specificity, affecting the overall biological response.

Comparison with Similar Compounds

Key Observations:

Substituent Complexity and Molecular Weight: The triazolo-isoquinoline derivative (334.37 g/mol) and compound 7.XXIX (complex structure) exhibit higher molecular weights due to extended heterocyclic systems, which may hinder synthetic scalability compared to the target compound .

Fluorination Effects :

• Both the target compound and 2-Fluoro-4-(4-fluorophenyl)benzonitrile incorporate fluorine atoms, but their positions differ. The target’s 3,4-difluorobenzyl group may induce stronger electron-withdrawing effects, altering electronic distribution and receptor-binding affinity compared to the biphenyl fluorine arrangement in ’s compound .

Thermal Stability :

• Compound 7.XXIX’s melting point (212–214°C) suggests high thermal stability, likely due to rigid heterocyclic frameworks. The target compound’s melting point is unreported but may be lower due to its flexible benzyloxy group .